Cas no 2228090-51-3 (methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoate
• CAS No: 2228090-51-3
• MF: C₁₇H₃₂N₂O₄
• MW: 328.446985244751
• CID: 6023896
• PubChem ID: 165860663
• Update Time: 2025-10-05

methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoate
• 2228090-51-3
• EN300-1884721
• methyl 2-amino-3-(1-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-3-methylbutanoate

• Inchi： 1S/C17H32N2O4/c1-15(2,3)23-14(21)19-17(10-8-7-9-11-17)16(4,5)12(18)13(20)22-6/h12H,7-11,18H2,1-6H3,(H,19,21)
• InChI Key： ZCACXCYMRLZMLY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCCC1)C(C)(C)C(C(=O)OC)N)=O

Computed Properties

• Exact Mass: 328.23620751g/mol
• Monoisotopic Mass: 328.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoate

Comprehensive Overview of Methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoate (CAS No. 2228090-51-3)

In the rapidly evolving field of pharmaceutical and organic chemistry, methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoate (CAS No. 2228090-51-3) has emerged as a compound of significant interest. This ester derivative, characterized by its unique cyclohexyl and tert-butoxycarbonyl (Boc) protective groups, is widely utilized in peptide synthesis and drug development. Researchers and industry professionals frequently search for terms like "Boc-protected amino acid derivatives", "peptide coupling reagents", and "CAS 2228090-51-3 applications", reflecting its relevance in modern synthetic chemistry.

The molecular structure of methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoate incorporates a sterically hindered cyclohexyl ring, which enhances its stability and selectivity in reactions. This feature aligns with current trends in drug design, where bulky substituents are employed to improve pharmacokinetic properties. Searches for "steric hindrance in drug design" and "Boc-group stability" highlight the compound's alignment with these cutting-edge topics. Additionally, its methyl ester moiety facilitates easy hydrolysis, making it a versatile intermediate in multi-step syntheses.

One of the most discussed applications of CAS 2228090-51-3 is its role in solid-phase peptide synthesis (SPPS). With the growing demand for therapeutic peptides and bioconjugates, this compound's ability to provide N-terminal protection while maintaining compatibility with standard coupling protocols is invaluable. Online queries such as "Boc-SPPS protocols" and "amino acid ester applications" underscore its importance in this niche. Furthermore, the tert-butoxycarbonyl group can be selectively deprotected under mild acidic conditions, a feature highly sought after in combinatorial chemistry libraries.

From a synthetic perspective, methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoate exemplifies the convergence of green chemistry principles and atom economy. Recent searches for "sustainable peptide synthesis" and "reducing waste in Boc chemistry" reflect the industry's shift toward environmentally friendly practices. The compound's high yield and minimal byproduct formation make it a preferred choice for large-scale production, addressing both economic and ecological concerns.

In analytical chemistry, CAS 2228090-51-3 is often analyzed via HPLC and mass spectrometry due to its distinct chromatographic profile. Researchers investigating "HPLC methods for Boc-amino acids" or "MS fragmentation patterns of esters" will find this compound a valuable reference standard. Its UV-active properties further facilitate detection, aligning with the increasing demand for high-throughput screening methodologies in drug discovery pipelines.

The future prospects of methyl 2-amino-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-methylbutanoate are closely tied to advancements in precision medicine and targeted drug delivery. As evidenced by trending searches like "Boc-group in prodrug design" and "cyclohexyl-modified drug candidates", this compound's structural flexibility positions it as a key player in next-generation therapeutics. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in bioconjugation strategies.